Methyl 2-chloro-4-fluorobenzoate
Cat. No. B1362079
Key on ui cas rn:
85953-29-3
M. Wt: 188.58 g/mol
InChI Key: YZDLPZNWBRBZMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:17][OH:18].[Cl:12][Si:13]([CH3:14])([CH3:15])[CH3:16].[Cl:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[cH:7][cH:8][c:9]([F:11])[cH:10]1>>[Cl:1][c:2]1[c:3]([C:4]([O:5][CH3:14])=[O:6])[cH:7][cH:8][c:9]([F:11])[cH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
C[Si](C)(C)Cl
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O=C(O)c1ccc(F)cc1Cl
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
COC(=O)c1ccc(F)cc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
